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Compound of Interest

Compound Name: 4-Fluoro-3-methylbenzyl bromide

Cat. No.: B1303405

An In-depth Technical Guide to 4-Fluoro-3-
methylbenzyl bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
4-Fluoro-3-methylbenzyl bromide, a key reagent in various synthetic applications within the
pharmaceutical and agrochemical industries.

Chemical Properties and Identification

4-Fluoro-3-methylbenzyl bromide is a halogenated aromatic compound. Its reactivity is
primarily centered around the benzylic bromide, making it a versatile alkylating agent for
introducing the 4-fluoro-3-methylbenzyl moiety into a wide range of molecules.

A summary of its key quantitative data is presented in the table below for easy reference and

comparison.
Identifier Value Reference
Molecular Formula C8H8BrF [1][2]
Molecular Weight 203.06 g/mol [1][2]
CAS Number 261951-70-6 [1]
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Chemical Structure

The molecular structure of 4-Fluoro-3-methylbenzyl bromide consists of a benzene ring
substituted with a fluorine atom at the fourth position, a methyl group at the third position, and a
bromomethyl group at the first position.

Figure 1: Chemical structure of 4-Fluoro-3-methylbenzyl bromide.

Experimental Protocols

Detailed experimental protocols for the synthesis and application of 4-Fluoro-3-methylbenzyl
bromide are highly dependent on the specific reaction and desired product. Researchers
should refer to relevant scientific literature and established synthetic methodologies for specific
procedural details. Standard laboratory safety protocols should be strictly adhered to when
handling this compound, including the use of personal protective equipment and working in a
well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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